Cas no 1805107-07-6 (2-Bromo-3-fluoro-5-hydroxybenzoic acid)

• Product Name: 2-Bromo-3-fluoro-5-hydroxybenzoic acid
• CAS No: 1805107-07-6
• MF: C₇H₄BrFO₃
• MW: 235.007265090942
• CID: 4973976
• Update Time: 2025-06-30

2-Bromo-3-fluoro-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-5-hydroxybenzoic acid

• Inchi： 1S/C7H4BrFO3/c8-6-4(7(11)12)1-3(10)2-5(6)9/h1-2,10H,(H,11,12)
• InChI Key： UUTSMWIMKFXJCF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5

Additional information on 2-Bromo-3-fluoro-5-hydroxybenzoic acid

Comprehensive Overview of 2-Bromo-3-fluoro-5-hydroxybenzoic acid (CAS No. 1805107-07-6)

2-Bromo-3-fluoro-5-hydroxybenzoic acid (CAS No. 1805107-07-6) is a halogenated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and fluorine substituents, exhibits unique chemical properties that make it valuable for synthesizing bioactive molecules. Researchers are increasingly interested in its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antibacterial agents.

The structural features of 2-Bromo-3-fluoro-5-hydroxybenzoic acid include a hydroxyl group at the 5-position, which enhances its solubility and reactivity in polar solvents. This attribute is critical for its use in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in modern organic synthesis. The presence of both bromo and fluoro groups allows for selective functionalization, making it a versatile intermediate in medicinal chemistry.

Recent trends in scientific literature highlight the growing demand for fluorinated aromatic compounds due to their metabolic stability and enhanced binding affinity in drug-target interactions. 2-Bromo-3-fluoro-5-hydroxybenzoic acid aligns with this trend, as its fluorine atom can improve pharmacokinetic properties. Additionally, its bromo substituent serves as a handle for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In agrochemical research, this compound has shown promise as a precursor for herbicide and pesticide development. The hydroxybenzoic acid scaffold is known to interfere with plant enzymatic pathways, and the introduction of halogen atoms can amplify this effect. Environmental concerns have driven interest in eco-friendly agrochemicals, and researchers are exploring how 2-Bromo-3-fluoro-5-hydroxybenzoic acid can contribute to sustainable solutions.

From a synthetic perspective, the compound's CAS No. 1805107-07-6 is frequently searched in chemical databases by chemists seeking reliable spectroscopic data or synthetic protocols. Its NMR and HPLC profiles are well-documented, aiding in quality control during large-scale production. The compound's stability under ambient conditions also makes it a practical choice for industrial applications.

Emerging topics like green chemistry and catalysis have further elevated the relevance of 2-Bromo-3-fluoro-5-hydroxybenzoic acid. Researchers are investigating its use in metal-free reactions and biocatalysis, aligning with global efforts to reduce heavy metal waste. Its compatibility with enzymatic transformations opens new avenues for sustainable manufacturing processes.

In conclusion, 2-Bromo-3-fluoro-5-hydroxybenzoic acid (CAS No. 1805107-07-6) represents a multifaceted tool for modern chemistry. Its applications span drug discovery, agrochemical innovation, and green synthesis, addressing key challenges in these fields. As scientific inquiry continues to evolve, this compound is poised to play an increasingly vital role in advancing research and development.